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Compound of Interest

Compound Name: MK-7145

Cat. No.: B8288217 Get Quote

Technical Support Center: MK-7145 Animal
Studies
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address potential variability in animal studies involving the ROMK inhibitor, MK-7145.

Frequently Asked Questions (FAQs) &
Troubleshooting
General
Q1: What is MK-7145 and what is its mechanism of action?

A1: MK-7145 is an orally active small molecule inhibitor of the renal outer medullary potassium

channel (ROMK).[1][2] ROMK is an ATP-dependent potassium channel that plays a crucial role

in potassium recycling in the thick ascending limb of Henle's loop and potassium secretion in

the cortical collecting duct of the nephron.[1][3] By inhibiting ROMK, MK-7145 is expected to

induce diuresis and natriuresis, making it a potential therapeutic agent for hypertension and

heart failure.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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